Cas no 141213-05-0 (Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-)

Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]- structure
141213-05-0 structure
Product name:Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-
CAS No:141213-05-0
MF:C15H24N4O3
MW:308.376063346863
CID:1301770

Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-
    • Phenol, 4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-
    • Inchi: 1S/C15H24N4O3/c1-16-5-6-17(2)8-10-18(9-7-16)12-13-11-14(19(21)22)3-4-15(13)20/h3-4,11,20H,5-10,12H2,1-2H3
    • InChI Key: QHJOBRYLFHMDEK-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C([N+]([O-])=O)C=C1CN1CCN(C)CCN(C)CC1

Computed Properties

  • Exact Mass: 308.18502

Experimental Properties

  • Density: 1.179±0.06 g/cm3(Predicted)
  • Boiling Point: 465.0±45.0 °C(Predicted)
  • PSA: 73.09
  • pka: 6.80±0.16(Predicted)

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